N-(2-methoxy-5-methylphenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-1-[(3-methylphenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H22N2O3/c1-15-5-4-6-17(11-15)13-24-14-18(8-10-21(24)25)22(26)23-19-12-16(2)7-9-20(19)27-3/h4-12,14H,13H2,1-3H3,(H,23,26)
• InChI Key: HSVVRCVEUCIVGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=C(C=CC2=O)C(=O)NC3=C(C=CC(=C3)C)OC
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-1-(3-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N2O3 and its molecular weight is 362.429. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxicity Studies

Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives explores the synthesis of novel compounds with potential cytotoxic activity against cancer cells. This research highlights the importance of structural modifications in drug design for enhancing therapeutic effects (Hassan et al., 2014).

Enantioselective Synthesis

Enantioselective synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate demonstrates the synthetic versatility of compounds with complex structures, showcasing techniques that could be relevant for synthesizing or modifying the compound of interest (Calvez et al., 1998).

Anti-Inflammatory and Analgesic Agents

Synthesis of Novel Benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines Derived from Visnaginone and Khellinone as Anti-Inflammatory and Analgesic Agents introduces a variety of new heterocyclic compounds with significant anti-inflammatory and analgesic properties. The methodology and biological activities discussed could be pertinent to the development of drugs based on the compound of interest (Abu‐Hashem et al., 2020).

Novel Annulated Products

Novel annulated products from aminonaphthyridinones reports on the synthesis of new heterocyclic systems, highlighting the diversity of chemical reactions and products that can arise from complex organic compounds, which may inform the synthesis or functionalization of the chemical compound (Deady & Devine, 2006).

Inhibitor Discovery

Discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607) , a selective and orally efficacious inhibitor of the Met kinase superfamily, exemplifies the potential therapeutic applications of complex carboxamides in targeting specific pathways relevant to diseases like cancer (Schroeder et al., 2009).